4-methyl-3-[(4-methyl-1-piperidinyl)sulfonyl]benzoic acid

• IUPAC Name: 4-methyl-3-(4-methylpiperidin-1-yl)sulfonylbenzoic acid
• InChI: InChI=1S/C14H19NO4S/c1-10-5-7-15(8-6-10)20(18,19)13-9-12(14(16)17)4-3-11(13)2/h3-4,9-10H,5-8H2,1-2H3,(H,16,17)
• InChI Key: JUSRWKCHOORZQC-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)S(=O)(=O)C2=C(C=CC(=C2)C(=O)O)C
• Molecular Formula: C14H19NO4S
• Molecular Weight: 297.37 g/mol

Description

Synthesis Analysis

The synthesis of related sulfonamide compounds often involves nucleophilic substitution reactions, where specific chlorides are treated with piperidine followed by N-sulfonation. Such processes are characterized by their efficacy in producing compounds with potential antimicrobial activities. Notably, compounds synthesized through these methods have shown significant activity against both bacterial and fungal pathogens, highlighting the importance of structural modifications on their biological activities (Vinaya et al., 2009).

Molecular Structure Analysis

The molecular geometry and vibrational frequencies of sulfonamide compounds can be thoroughly analyzed using Density Functional Theory (DFT). Such studies offer insights into the stability of molecules arising from hyperconjugative interactions and charge delocalization. Molecular structural analyses through X-ray crystallography further elucidate the conformation and arrangement of these compounds, aiding in understanding their chemical behavior (Sarojini et al., 2012).

Chemical Reactions and Properties

Sulfonyl-bridged compounds have been synthesized to study their potential as metal extractants, with their structure-activity relationships revealing the impact of electron-withdrawing sulfonyl functions on their extractability toward lanthanoid ions. Such properties are vital for applications in metal extraction and purification processes (Morohashi et al., 2014).

Physical Properties Analysis

The physical properties of sulfonamide derivatives, such as their crystalline structure, can be determined through methods like X-ray diffraction. These properties are crucial for understanding the material's stability, solubility, and potential applications in various fields, including pharmaceuticals and material science (Yu & Li, 2008).

Chemical Properties Analysis

Studies on the chemical behavior of these compounds, including their reactivity, stability under different conditions, and interactions with other chemicals, are essential for their application in drug design and development. The chemical properties can be influenced by factors such as the presence of sulfonyl groups, the nature of substitutions, and the overall molecular structure (Naveen et al., 2007).